Cas no 178388-80-2 (4-(1H-imidazol-2-yl)butanoic acid)

• Product Name: 4-(1H-imidazol-2-yl)butanoic acid
• CAS No: 178388-80-2
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 1366948
• PubChem ID: 22413245
• Update Time: 2025-04-20

4-(1H-imidazol-2-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-butanoic acid
• 4-(1H-imidazol-2-yl)butanoic acid
• AKOS006290233
• 178388-80-2
• SCHEMBL8979265
• DTXSID70625582
• EN300-1867044
• BDBM50026413
• CHEMBL1789350
• CHEMBL1773938

• Inchi： 1S/C7H10N2O2/c10-7(11)3-1-2-6-8-4-5-9-6/h4-5H,1-3H2,(H,8,9)(H,10,11)
• InChI Key： AUMHFGPVVAUJHB-UHFFFAOYSA-N
• SMILES： OC(CCCC1=NC=CN1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 65.98